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Summary of Key Sulfonylurea Herbicides

The table below summarizes the profiles of foramsulfuron, iodosulfuron, and other relevant sulfonylureas

based on the gathered information.

Herbicide (Example Primary Key Weeds Notable Characteristics &

Brand) UselCrops Controlled Precautions

Foramsulfuron Field corn, Ryegrass, winter Used as a spring transition aid in

(Tribute) lowbush grass, Crowsfoot overseeded turf. Avoid use on
blueberry, grass, some cool-season grasses due to risk

lodosulfuron-
methyl-sodium
(Derigo, Autumn
Super)

turfgrass (Couch,
Zoysia) [1] [2]

Cereals (wheat,
barley, rye), corn
(in mixtures) [3]

[4]

broadleaf weeds [2]

Wide range of grass
and broadleaf weeds

[3]

of damage from spray drift or
tracking [2].

Known for excellent crop
selectivity and effectiveness at
low application rates [3].
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Herbicide (Example

Brand)

Halosulfuron
(Prosedge)

Rimsulfuron
(Coliseum)

Trifloxysulfuron
(Recondo)

Nicosulfuron

Primary
UselCrops

Turfgrass (all
cool- and warm-
season) [2]

Turfgrass
(Couch), corn [2]

Turfgrass (Couch)
[2]

Corn [5]

Key Weeds
Controlled

Yellow & purple
nutsedge,
Mullumbimby couch

[2]

Ryegrass, winter
grass, fescue,
common chickweed,
spotted spurge [2]

Broadleaf weeds,
sedges, Winter
Grass; suppresses
Kikuyu [2]

Barnyard grass,
lambsquarters (often
in mixture with other
actives) [5]

Notable Characteristics &
Precautions

Selective sedge control; best on
young plants (3-8 leaf stage) [2].

Both root and leaf uptake;
requires watering in after
application for best results.
Caution needed to avoid runoff
onto non-target plants [2].

Not safe for use on cool-season
grasses [2].

Efficacy can be enhanced with
specific adjuvants and proper
spray solution pH management

[5].

Mechanism of Action and Experimental Data

Herbicidal Mode of Action

All sulfonylurea herbicides share the same primary mechanism of action. They inhibit the acetolactate
synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS) [6] [2] [4]. This enzyme is
critical in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. By inhibiting
ALS, these herbicides stop plant protein synthesis, leading to the cessation of cell division and plant growth,

and ultimately causing the plant to "starve" to death [6] [2].

The following diagram illustrates this shared mechanism of action and the key considerations for their use.
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Supporting Experimental Data

o Efficacy of Foramsulfuron + lodosulfuron Mix: A 2015 field study in Iran evaluated a commercial
product (MaisTer OD) containing foramsulfuron and iodosulfuron for weed control in corn. The study
found that an application of 1.5 L/ha provided the highest weed control efficacy and corn grain yield
among the tested treatments. It resulted in significant reductions in weed density and biomass (e.qg.,
66-80% reduction for foxtail millet biomass) and increased grain yield by 36.7% to 56.7% compared
to some other common herbicides [4].
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¢ Enhancing Nicosulfuron Efficacy: A 2025 study from Poland investigated ways to improve the
efficacy of herbicides containing nicosulfuron. It found that applying a mixture of bromoxynil,
terbuthylazine, and nicosulfuron in a split-dose system (two applications at reduced rates) with
multi-component adjuvants controlled barnyard grass as effectively (94-100%) as a single full-dose
application. This approach also maintained high maize grain yields, demonstrating a potential method
to reduce herbicide use while maintaining performance [5].

Key Considerations for Sulfonylurea Use

¢ Herbicide Resistance: Sulfonylureas are all prone to herbicide resistance development due to their
single-site mode of action [2]. It is crucial to rotate these herbicides with products from different
chemical groups in a sustainable weed management program [2].

¢ Soil and Environmental Factors: The performance of sulfonylureas can be significantly influenced
by environmental conditions. For instance, some herbicides in this group can be highly mobile in the
soil, especially at higher water pH levels, which can lead to "tracking" and potential damage to non-
target plants [2].

¢ Adjuvants and Application Timing: The use of appropriate adjuvants (e.g., surfactants, oils) is often
essential for optimal herbicide uptake and performance [5]. Furthermore, these herbicides are most
effective on young, actively growing weeds [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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